![molecular formula C11H14N4S B1400963 1-(3-(thiophen-3-yl)-1H-pyrazol-5-yl)piperazine CAS No. 1347102-02-6](/img/structure/B1400963.png)
1-(3-(thiophen-3-yl)-1H-pyrazol-5-yl)piperazine
Overview
Description
1-(3-(thiophen-3-yl)-1H-pyrazol-5-yl)piperazine (1-TP) is a heterocyclic compound that is of interest in the scientific research community due to its potential applications in various areas, including drug synthesis, biochemical and physiological research, and lab experiments.
Scientific Research Applications
Anticancer Activity
These compounds have shown significant anticancer activity. A series of novel thiophene containing 1,3-diarylpyrazole derivatives were synthesized and their anticancer activity against MCF7, MDA-MB-231, HeLa, Raji, and HL60 human cancer cells growth were investigated . Raji and HL60 cells exhibited more sensitivity to synthesized compounds .
Inhibition of Cell Division
Pyrazoles, which are part of the structure of these compounds, have been found to exert remarkable anticancer effects through inhibiting different types of enzymes which play important roles in cell division .
Antileukemic Activity
Some pyrazoles, including the ones in these compounds, have been implemented as antileukemic agents .
Antitumor Activity
These compounds have also shown antitumor activity .
Anti-proliferative Activity
These compounds have demonstrated anti-proliferative activity .
Inhibition of c-Met Protein Kinase
Structures containing these heterocyclic nuclei have shown potent mesenchymal–epithelial transition factor (c-Met) protein kinase inhibition .
GABA A Allosteric Modulating Activity
Structures containing these heterocyclic nuclei have shown GABA A allosteric modulating activity .
Use in Solar Cells
These compounds have been incorporated into polymers for use in solar cells .
Mechanism of Action
Target of Action
It’s worth noting that pyrazole derivatives have been reported to exhibit a wide range of physiological and pharmacological activities . Thiophene derivatives also play a vital role in medicinal chemistry with a variety of biological effects .
Mode of Action
It’s known that pyrazole derivatives can provide diverse functionality and stereochemical complexity in a five-membered ring structure . Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors .
Biochemical Pathways
It’s known that pyrazole and thiophene derivatives can affect a wide range of biochemical pathways due to their diverse functionality .
Pharmacokinetics
It’s worth noting that the physicochemical properties of similar compounds have been evaluated in silico, and it was found that all compounds should present good passive oral absorption .
Result of Action
It’s known that some pyrazole and thiophene derivatives have shown promising anticancer activities .
properties
IUPAC Name |
1-(5-thiophen-3-yl-1H-pyrazol-3-yl)piperazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N4S/c1-6-16-8-9(1)10-7-11(14-13-10)15-4-2-12-3-5-15/h1,6-8,12H,2-5H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUUDWRWWYMEYFW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=NNC(=C2)C3=CSC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-(thiophen-3-yl)-1H-pyrazol-5-yl)piperazine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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